Cas no 2192245-80-8 (N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide)

• Product Name: N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide
• CAS No: 2192245-80-8
• MF: C₁₆H₁₆ClF₃N₂O
• MW: 344.759253501892
• CID: 6206857
• PubChem ID: 132970058
• Update Time: 2025-10-28

N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2192245-80-8
• Z1192909753
• EN300-26685698
• N-[(4-CHLOROPHENYL)(CYANO)METHYL]-3-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXAMIDE
• N-[(4-Chlorophenyl)-cyanomethyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide
• AKOS037435706
• N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide

• Inchi： 1S/C16H16ClF3N2O/c17-13-6-4-10(5-7-13)14(9-21)22-15(23)11-2-1-3-12(8-11)16(18,19)20/h4-7,11-12,14H,1-3,8H2,(H,22,23)
• InChI Key： GCDZDDFEXYMGFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)NC(C1CCCC(C(F)(F)F)C1)=O

Computed Properties

• Exact Mass: 344.0903253g/mol
• Monoisotopic Mass: 344.0903253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.9Ų

Additional information on N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide

Introduction to N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide (CAS No: 2192245-80-8)

N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, with the CAS number 2192245-80-8, is characterized by a complex molecular architecture that includes a cyclohexane ring substituted with a trifluoromethyl group, a chlorophenyl moiety, and a cyanoacrylate-like functional group. The presence of these specific structural elements not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in drug discovery and development.

The compound's structure is highly interesting from a chemical perspective. The cyclohexane ring, a common structural motif in many biologically active molecules, provides a stable scaffold for further functionalization. The introduction of a trifluoromethyl group at the 3-position of the cyclohexane ring enhances the lipophilicity of the molecule, which is often a desirable property for drug candidates as it can improve membrane permeability and oral bioavailability. Additionally, the presence of a chlorophenyl group at the 4-position introduces electronic and steric effects that can influence the molecule's reactivity and interactions with biological targets.

The most distinctive feature of N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide is the N-[(4-chlorophenyl)(cyano)methyl] substituent. This moiety combines the electron-withdrawing properties of the cyano group with the aromatic system of the chlorophenyl ring. The cyano group is known to be a potent pharmacophore in many bioactive compounds, often involved in hydrogen bonding interactions and capable of modulating enzyme activity. The chlorophenyl ring, on the other hand, can engage in π-stacking interactions and hydrophobic effects, further contributing to the compound's binding affinity to biological targets.

Recent research in medicinal chemistry has highlighted the importance of multifunctional molecular frameworks in designing next-generation drug candidates. N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide exemplifies this concept by integrating multiple pharmacologically relevant features into a single molecule. This approach has led to significant advancements in drug discovery, as multifunctional compounds can often exhibit enhanced potency and reduced side effects compared to single-target agents.

In vitro studies have begun to explore the potential biological activities of N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structural features are reminiscent of known inhibitors targeting enzymes involved in inflammation and pain pathways. The trifluoromethyl group, in particular, has been shown to enhance binding affinity in several drug candidates, making it an attractive feature for further optimization.

The synthesis of N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the compound's unique features also make it an excellent candidate for exploring new synthetic methodologies and catalytic approaches. Advances in organic synthesis have enabled the efficient construction of such complex molecules, paving the way for rapid discovery and development of novel pharmaceuticals.

The potential applications of N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide extend beyond traditional therapeutic areas. Its structural motifs are versatile enough to be explored for applications in agrochemicals, materials science, and other industrial sectors. The compound's ability to interact with biological targets suggests that it could serve as a lead compound for designing new types of bioactive molecules with tailored properties.

As research continues to uncover new biological functions and therapeutic targets, compounds like N-[(4-Chlorophenyl)(cyano)methyl]-3-(trifluoromethyl)cyclohexane-1-carboxamide will play an increasingly important role in drug discovery and development. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will be essential in optimizing this compound for clinical use. By leveraging cutting-edge technologies and innovative approaches, scientists are poised to unlock the full potential of this promising molecule.